3-[[1-(1,3,4-Thiadiazol-2-yl)piperidin-4-yl]methyl]quinazolin-4-one

• IUPAC Name: 3-[[1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methyl]quinazolin-4-one
• InChI: InChI=1S/C16H17N5OS/c22-15-13-3-1-2-4-14(13)17-10-21(15)9-12-5-7-20(8-6-12)16-19-18-11-23-16/h1-4,10-12H,5-9H2
• InChI Key: POLDYVFXHLTAFS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=NC3=CC=CC=C3C2=O)C4=NN=CS4
• Molecular Formula: C16H17N5OS
• Molecular Weight: 327.4 g/mol

Description

1,3,4-Thiadiazoles are a class of heterocyclic compounds that contain a five-membered ring with two nitrogen atoms, one sulfur atom, and two carbon atoms. They are known for their wide range of biological activities, including antimicrobial, anti-inflammatory, analgesic, antiepileptic, antiviral, antineoplastic, and antitubercular effects. Quinazolinones, on the other hand, are a class of organic compounds that contain a quinazoline core, which is a bicyclic compound containing two nitrogen atoms in a six-membered ring fused to a benzene ring. They are used in various areas such as medicine, food, catalysts, dyes, materials, refineries, electronics, etc.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazoles often involves the reaction of hydrazonoyl halides with potassium thiocyanate, thiosemicarbazide and its aryl derivatives, or carbon disulfide. The synthesis of quinazolinones, on the other hand, can involve a variety of methods, depending on the specific substituents desired.

Molecular Structure Analysis

The molecular structure of 1,3,4-thiadiazoles and quinazolinones can be analyzed using techniques such as 1H NMR, 13C NMR, IR, MS, and elemental analysis. These techniques can provide information about the types of atoms present in the molecule, their connectivity, and their three-dimensional arrangement.

Chemical Reactions Analysis

1,3,4-Thiadiazoles and quinazolinones can undergo a variety of chemical reactions, depending on their specific substituents. For example, 1,3,4-thiadiazoles can react with hydrazonoyl chloride derivatives to form new compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,3,4-thiadiazoles and quinazolinones can be influenced by their specific substituents. For example, the presence of a -NH- group in the molecule can decrease its lipophilicity and give it the ability to form hydrogen bonds.

Mechanism of Action

The mechanism of action of 1,3,4-thiadiazoles and quinazolinones can vary widely, depending on their specific structure and the biological target they interact with. For example, some 1,3,4-thiadiazoles have been found to inhibit DNA synthesis by promoting the cleavage of bacterial DNA gyrase and type IV topoisomerase, leading to rapid bacterial death.

Future Directions

Research into 1,3,4-thiadiazoles and quinazolinones is ongoing, with many researchers exploring their potential uses in various fields. For example, there is interest in developing new 1,3,4-thiadiazole and quinazolinone derivatives with improved pharmacological properties.